Cas no 922516-28-7 (2-(3,5-diethyl-1H-pyrazol-1-yl)acetic acid)

• Product Name: 2-(3,5-diethyl-1H-pyrazol-1-yl)acetic acid
• CAS No: 922516-28-7
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 5733110
• PubChem ID: 67464828
• Update Time: 2025-11-01

2-(3,5-diethyl-1H-pyrazol-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• F2198-2582
• AKOS017532010
• 3,5-diethyl-1H-pyrazol-1-acetic acid
• 2-(3,5-diethyl-1H-pyrazol-1-yl)acetic acid
• starbld0025016
• 2-(3,5-diethylpyrazol-1-yl)acetic acid
• SCCSXWBNESXZIU-UHFFFAOYSA-N
• 922516-28-7
• SCHEMBL2587727
• 3,5-diethyl-1H-pyrazole-1-acetic acid

• Inchi： 1S/C9H14N2O2/c1-3-7-5-8(4-2)11(10-7)6-9(12)13/h5H,3-4,6H2,1-2H3,(H,12,13)
• InChI Key： SCCSXWBNESXZIU-UHFFFAOYSA-N
• SMILES： OC(CN1C(=CC(CC)=N1)CC)=O

Computed Properties

• Exact Mass: 182.105527694g/mol
• Monoisotopic Mass: 182.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.1Ų

Additional information on 2-(3,5-diethyl-1H-pyrazol-1-yl)acetic acid

Introduction to 2-(3,5-diethyl-1H-pyrazol-1-yl)acetic acid (CAS No. 922516-28-7) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

2-(3,5-diethyl-1H-pyrazol-1-yl)acetic acid, identified by the CAS number 922516-28-7, is a heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural properties and potential biological activities. This compound belongs to the pyrazole class, which is well-documented for its broad spectrum of pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of ethyl groups at the 3 and 5 positions of the pyrazole ring enhances its solubility and bioavailability, making it a promising candidate for further investigation.

The structure of 2-(3,5-diethyl-1H-pyrazol-1-yl)acetic acid features a central pyrazole ring substituted with two ethyl groups and an acetic acid moiety at the 1-position. This configuration allows for diverse interactions with biological targets, including enzymes and receptors. The pyrazole core is known to stabilize metal ions, which can be leveraged in designing metallo-drugs or catalytic systems. Recent studies have highlighted the compound's ability to modulate various cellular pathways, making it a valuable scaffold for drug discovery.

In recent years, there has been a surge in research focused on pyrazole derivatives due to their versatility in medicinal chemistry. The synthesis of 2-(3,5-diethyl-1H-pyrazol-1-yl)acetic acid can be achieved through multiple routes, including condensation reactions between hydrazine derivatives and β-ketoesters. Advances in synthetic methodologies have enabled the production of this compound with high purity and yield, facilitating its use in preclinical studies.

One of the most compelling aspects of 2-(3,5-diethyl-1H-pyrazol-1-yl)acetic acid is its potential as an intermediate in the development of novel therapeutic agents. For instance, researchers have explored its role in inhibiting kinases, which are overexpressed in many cancers. The acetic acid side chain provides a site for further functionalization, allowing chemists to tailor the compound's properties for specific applications. Additionally, the ethyl groups enhance lipophilicity, which is crucial for drug absorption and distribution.

The biological activity of this compound has been extensively studied in vitro and in vivo. Preliminary results suggest that it exhibits inhibitory effects on certain enzymes involved in inflammation and tumor growth. These findings have prompted further investigation into its potential as an anti-cancer agent. Moreover, the compound's ability to cross cell membranes makes it an attractive candidate for topical applications as well.

Recent advancements in computational chemistry have accelerated the discovery process for 2-(3,5-diethyl-1H-pyrazol-1-yl)acetic acid and its derivatives. Molecular docking studies have identified key binding pockets on target proteins, providing insights into how this compound interacts at a molecular level. These computational approaches have complemented experimental work by predicting novel drug candidates with high accuracy.

The pharmacokinetic profile of 2-(3,5-diethyl-1H-pyrazol-1-yl)acetic acid is another area of active research. Studies have shown that it exhibits moderate bioavailability upon oral administration, with a half-life that suggests potential for once-daily dosing. This information is critical for optimizing therapeutic regimens and improving patient compliance.

In conclusion,2-(3,5-diethyl-1H-pyrazol-1-yl)acetic acid (CAS No. 922516-28-7) represents a significant advancement in the field of chemical biology and medicinal chemistry. Its unique structure and promising biological activities make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound,pyrazole derivatives like this one are poised to play a pivotal role in addressing unmet medical needs.